Cas no 1620-64-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester, is a versatile organic compound. It offers enhanced solubility and stability, making it suitable for various applications. This ester derivative boasts improved hydrophobicity and is commonly used in pharmaceuticals and cosmetics for its preservative properties. Its unique structure allows for efficient interaction with biological molecules, rendering it valuable in research and development.
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester structure
1620-64-0 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
CAS No:1620-64-0
MF:C17H26O3
MW:278.386545658112
MDL:MFCD00429213
CID:150833
PubChem ID:74180
Update Time:2025-10-15

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
    • ethyl 3,5-ditert-butyl-4-hydroxybenzoate
    • Benzoic acid, 3,5-di-tert-butyl-4-hydroxy-, ethyl ester
    • Ethyl 3,5-di-tert-butyl-4-hydroxybenzoate
    • 3,5-Di-tert-butyl-4-hydroxybenzoic acid ethyl ester
    • 3,5-Bis(1,1-dimethylethyl)-4-hydroxybenzoic acid ethyl ester
    • Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester
    • 3,5-Di-tert-butyl-4-hydroxybenzoic acid, ethyl ester
    • CBDivE_015322
    • ethyl 4-hydroxy-3,5-di-t-butylbenzoate
    • Ethyl 3,5-ditert-
    • DTXSID5061823
    • AE-848/01034042
    • CS-0061573
    • MFCD00429213
    • ACGYFGHQFAXLCI-UHFFFAOYSA-N
    • 3,5-Di-t-butyl-4-hydroxybenzoic acid, ethyl ester
    • Ethyl 3,5-ditert-butyl-4-hydroxybenzoate #
    • 3,5-Di-t-butyl-4-hydroxybenzoic acid ethyl ester
    • AKOS030227998
    • BAA62064
    • SCHEMBL6918210
    • AMY28161
    • 1620-64-0
    • AS-71678
    • ETHYL3,5-DI-TERT-BUTYL-4-HYDROXYBENZOATE
    • A10943
    • phenol, 2,6-di-tert-butyl-4-ethoxycarbonyl-
    • MDL: MFCD00429213
    • Inchi: 1S/C17H26O3/c1-8-20-15(19)11-9-12(16(2,3)4)14(18)13(10-11)17(5,6)7/h9-10,18H,8H2,1-7H3
    • InChI Key: ACGYFGHQFAXLCI-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C(=O)OCC)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 278.18828
  • Monoisotopic Mass: 278.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 106-108 ºC (ethanol water )
  • Boiling Point: 350.7°C at 760 mmHg
  • Flash Point: 132°C
  • Refractive Index: 1.501
  • Solubility: Almost insoluble (0.016 g/l) (25 º C),
  • PSA: 46.53

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, ethyl ester Pricemore >>

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